Cas no 102928-38-1 (3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester)

3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester Properties

Names and Identifiers

• Dimethyl 3-iodobenzene-1,2-dicarboxylate
• DIMETHYL 3-IODOPHTHALATE
• AC1M5CM8
• 3-iodo-phthalic acid dimethyl ester
• ACMC-20m5vm
• 3-Jod-phthalsaeure-dimethylester
• 1,2-Benzenedicarboxylic acid, 3-iodo-, dimethyl ester
• SureCN1097335
• CTK0G7323
• 3-iodophthalic acid dimethyl ester
• DTXSID50368107
• AS-9848
• Z56796499
• AKOS030229459
• ULNMLTNBMOVVPA-UHFFFAOYSA-N
• CEA92838
• MFCD02710435
• DB-084151
• SR-01000029803-1
• 1,2-Benzenedicarboxylic acid, 3-iodo-, 1,2-dimethyl ester
• SCHEMBL1097335
• 102928-38-1
• 3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester
• SR-01000029803
• +Expand

• MDL： MFCD02710435
• InChIKey： IYKWCHKBOKMSGF-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C10H9IO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,1-2H3CopyCopied
• SMILES： COC(=O)c1cccc(c1C(=O)OC)ICopyCopied

Computed Properties

• Exact Mass: 319.95407
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.95456g/mol
• Heavy Atom Count: 15
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Boiling Point: 315.5±27.0 °C at 760 mmHg
• Flash Point: 310.3±30.1 °C
• Color/Form: NA
• Density: 1.7±0.1 g/cm3